BENGHE Foundational & Exploratory

Check Availability & Pricing

(3-Amino-4-methoxyphenyl)methanol safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(3-Amino-4-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B571338

Technical Guide: Safety and Handling of (3-
Amino-4-methoxyphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for (3-Amino-4-methoxyphenyl)methanol (CAS No. 113928-90-8). Due to the
limited availability of in-depth toxicological studies for this specific compound, this guide
supplements available data with information on structurally related compounds, such as
aromatic amines and amino alcohols, to provide a thorough understanding of potential hazards.

Chemical Identification and Properties

Identifier Value

Chemical Name (3-Amino-4-methoxyphenyl)methanol
CAS Number 113928-90-8

Molecular Formula CsH11NO:2

Molecular Weight 153.18 g/mol

Physical Form Solid

Synonyms (3-amino-4-methoxyphenyl)methanol
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Hazard Identification and Classification

Based on available information from suppliers, (3-Amino-4-methoxyphenyl)methanol is
classified with the following hazards under the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Pictogram Signal Word
) o H315: Causes skin ]
Skin Irritation o GHSO07 Warning
irritation
o H319: Causes serious ]
Eye Irritation o GHSO07 Warning
eye irritation
Specific target organ
toxicity — single H335: May cause ]
GHSO07 Warning

exposure (Respiratory  respiratory irritation

tract irritation)

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety. The following

are general guidelines for aromatic amines and amino alcohols, which are applicable to (3-

Amino-4-methoxyphenyl)methanol.
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Aspect

Precaution

Ventilation

Use only in a well-ventilated area, preferably in

a chemical fume hood.

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, and eye/face

protection (safety goggles or face shield).

Wash hands thoroughly after handling. Do not

Hygiene ) i
eat, drink, or smoke in the work area.
Keep container tightly closed in a dry, cool, and
well-ventilated place. Store away from

Storage

incompatible materials such as strong oxidizing

agents.

Spill Response

In case of a spill, avoid dust formation. Sweep
up the material and place it in a suitable

container for disposal.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if you feel unwell.

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water. If skin irritation

occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . o
water. Seek medical attention if you feel unwell.

Experimental Protocols: General Procedure for Safe
Handling of a Solid Chemical

The following is a generalized protocol for the safe handling of a solid chemical like (3-Amino-

4-methoxyphenyl)methanol in a research setting.
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Preparation

Review SDS

Don appropriate PPE

Prepare workspace in fume hood

Hangling

Weigh the required amount

Transfer to reaction vessel

Cleanup and Disposal

Decontaminate workspace

Dispose of waste in designated container

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

General workflow for safe handling of solid chemicals.
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Potential Health Effects and Exposure Routes

The primary routes of exposure to (3-Amino-4-methoxyphenyl)methanol are inhalation, skin
contact, and eye contact. The following diagram illustrates the relationship between exposure
routes and the potential health effects based on its GHS classification.

Exposure Routes Potential Health Effects

Eye Contact Serious Eye Irritation

Skin Contact Skin Irritation

Inhalation Respiratory Irritation

Click to download full resolution via product page

Relationship between exposure routes and health effects.

Toxicological Information

Detailed toxicological studies on (3-Amino-4-methoxyphenyl)methanol are not readily
available in the public domain. However, as an aromatic amine, it is prudent to handle it with
care, as some compounds in this class are known to have potential for more severe health
effects with prolonged or repeated exposure. The provided GHS classification indicates acute
hazards of skin, eye, and respiratory irritation.

Conclusion

While specific toxicological data for (3-Amino-4-methoxyphenyl)methanol is limited, the
available information on its hazards as a skin, eye, and respiratory irritant necessitates careful
handling. Researchers, scientists, and drug development professionals should adhere to the
safety precautions outlined in this guide, including the use of appropriate personal protective
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equipment and working in a well-ventilated area. In the absence of comprehensive data, a
cautious approach to handling this compound is strongly recommended.

 To cite this document: BenchChem. [(3-Amino-4-methoxyphenyl)methanol safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571338#3-amino-4-methoxyphenyl-methanol-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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